Cas no 2731007-38-6 (1-(2-Fluoro-3-phenylbicyclo[1.1.1]pentan-1-yl)ethan-1-one)

• Product Name: 1-(2-Fluoro-3-phenylbicyclo[1.1.1]pentan-1-yl)ethan-1-one
• CAS No: 2731007-38-6
• MF: C₁₃H₁₃FO
• MW: 204.240127325058
• CID: 6278367
• PubChem ID: 165587786
• Update Time: 2025-05-22

1-(2-Fluoro-3-phenylbicyclo[1.1.1]pentan-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{2-fluoro-3-phenylbicyclo[1.1.1]pentan-1-yl}ethan-1-one
• 2731007-38-6
• EN300-36983425
• 1-(2-Fluoro-3-phenylbicyclo[1.1.1]pentan-1-yl)ethan-1-one

• Inchi： 1S/C13H13FO/c1-9(15)12-7-13(8-12,11(12)14)10-5-3-2-4-6-10/h2-6,11H,7-8H2,1H3
• InChI Key： PBWMPDBKWQBXLR-UHFFFAOYSA-N
• SMILES： FC1C2(C(C)=O)CC1(C1C=CC=CC=1)C2

Computed Properties

• Exact Mass: 204.095043196g/mol
• Monoisotopic Mass: 204.095043196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-(2-Fluoro-3-phenylbicyclo[1.1.1]pentan-1-yl)ethan-1-one

1-(2-Fluoro-3-phenylbicyclo[1.1.1]pentan-1-yl)ethan-1-one: A Comprehensive Overview

1-(2-Fluoro-3-phenylbicyclo[1.1.1]pentan-1-yl)ethan-1-one (CAS No: 2731007-38-6) is a unique organic compound with a complex bicyclic structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its bicyclo[1.1.1]pentane framework, which is a highly strained and rigid structure, making it an interesting subject for both theoretical and applied research. The presence of a fluorine atom at the 2-position and a phenyl group at the 3-position further enhances its structural complexity and functional diversity.

The synthesis of 2-fluoro substituted bicyclo[1.1.1]pentane derivatives has been a topic of extensive research due to their potential applications in drug design and material science. Recent studies have highlighted the importance of fluorine substitution in modulating the physical and chemical properties of organic molecules, particularly in enhancing stability and bioavailability. The incorporation of a phenyl group in this compound adds aromaticity, which can influence its electronic properties and reactivity.

One of the most notable aspects of bicyclo[1.1.1]pentane derivatives is their ability to act as templates for constructing more complex molecular architectures. This has been exploited in the development of novel pharmaceutical agents, where the rigid bicyclic framework provides a platform for precise control over molecular geometry. For instance, recent research has demonstrated that fluorinated bicyclic compounds can serve as scaffolds for designing inhibitors of various enzymes, including kinases and proteases.

In terms of applications, bicyclo[1.1.1]pentane-based compounds have shown promise in the field of medicinal chemistry, particularly in the design of anti-inflammatory and antiviral agents. The fluorine atom in this compound plays a critical role in modulating its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). This makes it an attractive candidate for drug delivery systems that require precise control over these parameters.

From a synthetic perspective, the preparation of 2-fluoro substituted bicyclo[1.1.1]pentane derivatives involves a series of carefully designed reactions, including ring-closing metathesis and fluorination techniques. Recent advancements in catalytic methods have enabled researchers to achieve higher yields and better stereocontrol in these reactions, paving the way for large-scale production of this compound.

The study of bicyclo[1.1.1]pentane frameworks has also extended into materials science, where their unique mechanical properties are being explored for applications in nanotechnology and polymer chemistry. The rigid structure of these compounds makes them ideal candidates for constructing high-strength materials with tailored mechanical properties.

In conclusion, CAS No: 2731007-38-6, or 2-fluoro substituted bicyclo[1.1.1]pentane derivative, represents a fascinating intersection of organic chemistry and materials science. Its complex structure and versatile functional groups make it a valuable tool for researchers across various disciplines, from drug discovery to advanced material development.